Cas no 1499054-80-6 (1-(6-chloropyridin-3-yl)propan-2-ol)

• Product Name: 1-(6-chloropyridin-3-yl)propan-2-ol
• CAS No: 1499054-80-6
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 6229851
• PubChem ID: 83675694
• Update Time: 2025-08-05

1-(6-chloropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)propan-2-ol
• EN300-1981777
• 1499054-80-6

• Inchi： 1S/C8H10ClNO/c1-6(11)4-7-2-3-8(9)10-5-7/h2-3,5-6,11H,4H2,1H3
• InChI Key： BHFPYMGADZHMKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-chloropyridin-3-yl)propan-2-ol

1-(6-Chloropyridin-3-yl)Propan-2-Ol: A Comprehensive Overview

CAS No. 1499054-80-6, commonly referred to as 1-(6-chloropyridin-3-yl)propan-2-ol, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of aromatic alcohols, characterized by its pyridine ring substituted with a chlorine atom and a propanol group. Its structure, which combines aromaticity with hydroxyl functionality, makes it a versatile molecule with promising prospects in various fields.

The synthesis of 1-(6-chloropyridin-3-yl)propan-2-ol typically involves multi-step organic reactions, often utilizing chloropyridine derivatives as starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps like cross-coupling reactions. These innovations have not only improved the yield but also enhanced the purity of the final product, making it more suitable for high-value applications.

One of the most notable applications of CAS No. 1499054-80-6 is in the pharmaceutical industry. Its unique structure allows it to act as a chiral auxiliary or a building block for complex molecules with bioactive properties. For instance, studies have shown that this compound can serve as a precursor for drugs targeting various diseases, including cancer and neurodegenerative disorders. The hydroxyl group in its structure provides an excellent site for further functionalization, enabling the creation of diverse bioactive derivatives.

In addition to pharmaceuticals, 1-(6-chloropyridin-3-yl)propan-2-ol has found applications in agrochemicals and materials science. In agriculture, it has been investigated as a potential ingredient in pesticides due to its ability to disrupt specific biochemical pathways in pests. Recent research has focused on optimizing its stability under field conditions and enhancing its selectivity to minimize adverse environmental impacts.

The physical and chemical properties of CAS No. 1499054-80-6 are well-documented, providing valuable insights into its behavior under different conditions. For example, its solubility in polar solvents makes it suitable for reactions requiring homogeneous mixing, while its thermal stability ensures compatibility with high-throughput synthesis methods. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which could be exploited for sensing applications or as part of light-responsive materials.

From an environmental perspective, understanding the fate and transport of 1-(6-chloropyridin-3-y)propanol is crucial for assessing its safety and sustainability. Studies have shown that it undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to other organic compounds. Efforts are ongoing to develop eco-friendly methods for its production and disposal, aligning with global sustainability goals.

In conclusion, CAS No. 1499054